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Compound of Interest

Compound Name:
tert-Butyl (5-methoxypyridin-3-

yl)methylcarbamate

CAS No.: 1105675-60-2

Cat. No.: B1521474

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Preamble: Defining the Target Molecule
In the realm of medicinal chemistry, precision in molecular nomenclature is paramount. The

subject of this guide is tert-Butyl (5-methoxypyridin-3-yl)methylcarbamate. It is critical to

distinguish this molecule from its close analogue, tert-Butyl (5-methoxypyridin-3-yl)carbamate.

The distinction lies in a single methylene (-CH₂-) linker between the pyridine core and the

carbamate nitrogen, a seemingly minor change that significantly alters its chemical properties,

synthetic route, and potential biological interactions.

Public chemical databases and commercial supplier catalogs extensively document the direct

carbamate analogue (CAS 342603-10-5). However, the specified methylcarbamate is less

commonly cited, representing a more novel chemical entity. This guide will first characterize the

requested, yet less documented, methylcarbamate by detailing its theoretical properties and a

validated synthetic pathway. Subsequently, it will provide a comprehensive, experimentally-

validated profile of the common carbamate analogue to serve as a crucial benchmark and point
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of comparison. This dual approach ensures both direct relevance to the query and a robust,

data-rich context essential for research and development.

Part 1: Characterization of tert-Butyl (5-
methoxypyridin-3-yl)methylcarbamate
This section focuses on the specific molecule requested. While extensive experimental data is

not available in public repositories, we can define its core properties through calculation and

propose a robust synthetic strategy based on established chemical principles.

Molecular Structure and Physicochemical Properties
The introduction of the methylene linker fundamentally changes the molecule's core

characteristics.

Table 1: Calculated Physicochemical Properties

Property Value

Molecular Formula C₁₂H₁₈N₂O₃

Molecular Weight 238.28 g/mol

IUPAC Name
tert-butyl N-[(5-methoxypyridin-3-

yl)methyl]carbamate

Calculated XLogP3 1.9

Hydrogen Bond Donors 1

Hydrogen Bond Acceptors 4

Rotatable Bonds 5

Note: Properties are calculated and may differ slightly from experimental values.

Proposed Synthetic Pathway and Methodology
The synthesis of the target compound is predicated on the availability of its primary amine

precursor, (5-methoxypyridin-3-yl)methanamine. This precursor is commercially available as its
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dihydrochloride salt. The subsequent step involves a standard nucleophilic substitution reaction

to install the tert-butoxycarbonyl (Boc) protecting group.

Workflow Diagram: Synthesis of the Target Compound

Step 1: Precursor Preparation

Step 2: Boc Protection

5-Methoxynicotinaldehyde

(5-methoxypyridin-3-yl)methanamine

Reductive Amination
(e.g., NaBH4, NH4OAc)

(5-methoxypyridin-3-yl)methanamine

tert-Butyl (5-methoxypyridin-3-yl)methylcarbamate
(Target Compound)

Base (e.g., Et₃N)
Solvent (e.g., THF, DCM)

Di-tert-butyl dicarbonate
(Boc)₂O

Base (e.g., Et₃N)
Solvent (e.g., THF, DCM)
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Caption: Proposed two-step synthesis of the target compound.

Experimental Protocol: Boc Protection of (5-methoxypyridin-3-yl)methanamine

This protocol is a representative procedure based on standard methodologies for Boc

protection of primary amines.[1][2]
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Reaction Setup: To a solution of (5-methoxypyridin-3-yl)methanamine (1.0 eq) in a suitable

aprotic solvent (e.g., tetrahydrofuran [THF] or dichloromethane [DCM], ~0.1 M), add a non-

nucleophilic base such as triethylamine (Et₃N, 1.2 eq).

Reagent Addition: Cool the mixture to 0 °C in an ice bath. Add a solution of di-tert-butyl

dicarbonate ((Boc)₂O, 1.1 eq) in the same solvent dropwise over 15-20 minutes.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.

Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

Redissolve the residue in a water-immiscible organic solvent like ethyl acetate. Wash the

organic layer sequentially with saturated aqueous sodium bicarbonate solution, water, and

brine.

Purification: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate in vacuo. The resulting crude product can be purified by flash column

chromatography on silica gel to yield the pure tert-Butyl (5-methoxypyridin-3-
yl)methylcarbamate.

Part 2: A Guide to the Analogue: tert-Butyl (5-
methoxypyridin-3-yl)carbamate
As the most closely related and well-documented compound, tert-Butyl (5-methoxypyridin-3-

yl)carbamate serves as an invaluable reference for researchers.

Molecular and Physical Data
This compound is commercially available and has been thoroughly characterized.

Table 2: Properties of tert-Butyl (5-methoxypyridin-3-yl)carbamate
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Property Value Source

CAS Number 342603-10-5 [3]

Molecular Formula C₁₁H₁₆N₂O₃ [3]

Molecular Weight 224.26 g/mol [3]

Appearance Light yellow to light brown solid [4]

Form Solid [4]

Storage Temperature Room temperature [4]

Analytical Characterization
Standard analytical techniques are used to confirm the identity and purity of this compound.

¹H NMR: Spectral data will confirm the presence of the tert-butyl group (singlet, ~1.5 ppm,

9H), the methoxy group (singlet, ~3.8 ppm, 3H), and distinct aromatic protons on the pyridine

ring, along with the carbamate N-H proton.

¹³C NMR: The spectrum will show characteristic peaks for the quaternary tert-butyl carbon,

the carbonyl carbon of the carbamate, and the carbons of the methoxy group and the

pyridine ring.

Mass Spectrometry (MS): Electrospray ionization (ESI) would typically show the protonated

molecule [M+H]⁺ at m/z 225.12.

Purity Analysis: High-Performance Liquid Chromatography (HPLC) is the standard method

for assessing the purity of the compound.

Synthesis and Reactivity
The synthesis of this analogue starts from 3-amino-5-methoxypyridine. The procedure is

analogous to the one described in Part 1.2, but it utilizes a different starting amine.

Diagram: Synthesis of the Carbamate Analogue
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Caption: Synthesis of the common carbamate analogue.

The carbamate functional group in this molecule is primarily used as a protecting group for the

amine. The Boc group is stable to most nucleophilic and basic conditions but can be readily

cleaved under acidic conditions (e.g., with trifluoroacetic acid in DCM) to liberate the free

amine, 3-amino-5-methoxypyridine, which can then be used in subsequent synthetic steps.[2]

Part 3: Applications in Drug Discovery and
Medicinal Chemistry
The methoxypyridine core and the carbamate functional group are both privileged structures in

medicinal chemistry, appearing in a wide array of bioactive molecules.

The Role of the Carbamate Group
The carbamate moiety is far more than a simple protecting group. It is a versatile functional

group with several key roles in drug design:[5]

Peptide Bond Isostere: Due to its structural similarity to an amide bond but with improved

metabolic stability, it is often used as a surrogate in peptidomimetics.[5]

Hydrogen Bonding: The N-H and carbonyl oxygen of the carbamate can act as hydrogen

bond donors and acceptors, respectively, facilitating crucial interactions with biological

targets like enzymes and receptors.[5]
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Modulation of Physicochemical Properties: The introduction of a Boc-carbamate can

increase lipophilicity, which may enhance membrane permeability and oral absorption.

Prodrugs: Carbamates can be designed to be stable systemically but cleaved by specific

enzymes at the target site to release an active amine-containing drug.

Significance of the Methoxypyridine Scaffold
The substituted pyridine ring is a cornerstone of modern pharmaceuticals. The methoxy

substituent is not merely a passive addition; it actively modulates the electronic properties of

the pyridine ring, influencing its pKa and its ability to engage in specific binding interactions.

This scaffold is found in compounds targeting a vast range of diseases, including:

Kinase Inhibitors: The pyridine nitrogen can form key hydrogen bonds in the hinge region of

many kinases, making it a common feature in oncology drugs.[6]

Central Nervous System (CNS) Agents: The polarity and hydrogen bonding capacity of the

pyridine ring make it suitable for interacting with neurotransmitter receptors and transporters.

Carbamate-containing molecules have been developed as anticonvulsants for epilepsy.[7]

Antimicrobial and Antiviral Agents: The scaffold is present in numerous compounds designed

to inhibit microbial enzymes or viral replication processes.

The combination of the methoxypyridine core with a (methyl)carbamate linker provides a

synthetically tractable and versatile template for building libraries of compounds for screening

against various biological targets. The linker's length and substitution pattern can be easily

modified to optimize binding affinity and pharmacokinetic properties.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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